![molecular formula C9H9F2NO2 B5849666 N-(2,4-difluorophenyl)-2-methoxyacetamide](/img/structure/B5849666.png)
N-(2,4-difluorophenyl)-2-methoxyacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2,4-difluorophenyl)-2-methoxyacetamide, also known as DFP-10825, is a small molecule drug that has been developed for the treatment of various neurological disorders. It belongs to the class of compounds known as NMDA receptor antagonists, which work by blocking the activity of the N-methyl-D-aspartate (NMDA) receptor in the brain.
Mechanism of Action
N-(2,4-difluorophenyl)-2-methoxyacetamide works by blocking the activity of the NMDA receptor, which is involved in the regulation of synaptic plasticity and neuronal survival. By inhibiting the activity of this receptor, this compound can prevent the excessive release of glutamate, which can lead to excitotoxicity and neuronal damage.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in the brain. It can reduce the production of reactive oxygen species and pro-inflammatory cytokines, which can contribute to neurodegeneration. It can also increase the levels of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons.
Advantages and Limitations for Lab Experiments
N-(2,4-difluorophenyl)-2-methoxyacetamide has several advantages for use in laboratory experiments. It is a small molecule drug that can easily cross the blood-brain barrier, allowing it to exert its effects directly on the brain. It is also highly selective for the NMDA receptor, which reduces the risk of off-target effects. However, one limitation of this compound is its low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for research on N-(2,4-difluorophenyl)-2-methoxyacetamide. One area of interest is its potential use in the treatment of traumatic brain injury, where it may be able to reduce the damage caused by excitotoxicity and inflammation. Another area of interest is its use in combination with other drugs, such as cholinesterase inhibitors, for the treatment of Alzheimer's disease. Finally, further research is needed to fully understand the biochemical and physiological effects of this compound in the brain, which may lead to the development of more effective therapies for neurological disorders.
Synthesis Methods
The synthesis of N-(2,4-difluorophenyl)-2-methoxyacetamide involves several steps, starting with the reaction of 2,4-difluoroaniline with chloroacetyl chloride to form N-(2,4-difluorophenyl)-2-chloroacetamide. This intermediate is then reacted with sodium methoxide to form the final product, this compound.
Scientific Research Applications
N-(2,4-difluorophenyl)-2-methoxyacetamide has been studied extensively for its potential therapeutic applications in various neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia. It has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Properties
IUPAC Name |
N-(2,4-difluorophenyl)-2-methoxyacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9F2NO2/c1-14-5-9(13)12-8-3-2-6(10)4-7(8)11/h2-4H,5H2,1H3,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LXQDRCHBRXQXGT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC(=O)NC1=C(C=C(C=C1)F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9F2NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.